Cas no 161730-07-0 (1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-)

1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- structure
161730-07-0 structure
Product name:1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
CAS No:161730-07-0
MF:C15H20O3
MW:248.317504882813
CID:184655
PubChem ID:74218981

1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, (2R,5R)-
    • (-)-Heliannuol B
    • 1-Benzoxepin-2-methanol,2,5-dihydro-7-hydroxy-a,a,5,8-tetramethyl-, cis-(-)-
    • Heliannuol B
    • Inchi: 1S/C15H20O3/c1-9-5-6-14(15(3,4)17)18-13-7-10(2)12(16)8-11(9)13/h5-9,14,16-17H,1-4H3/t9-,14-/m1/s1
    • InChI Key: WYQLDPBFXNVPJE-YMTOWFKASA-N
    • SMILES: C[C@@H]1C=C[C@H](C(O)(C)C)OC2=CC(C)=C(O)C=C12

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.7Ų

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